2-Chloro-N-(5-methyl-2-oxo-1-phenylpyrrolidin-3-yl)propanamide

• IUPAC Name: 2-chloro-N-(5-methyl-2-oxo-1-phenylpyrrolidin-3-yl)propanamide
• InChI: InChI=1S/C14H17ClN2O2/c1-9-8-12(16-13(18)10(2)15)14(19)17(9)11-6-4-3-5-7-11/h3-7,9-10,12H,8H2,1-2H3,(H,16,18)
• InChI Key: DEOBTTJJJFEDPT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(=O)N1C2=CC=CC=C2)NC(=O)C(C)Cl
• Molecular Formula: C14H17ClN2O2
• Molecular Weight: 280.75 g/mol

Description

• It belongs to the class of pyrrolidine derivatives, which are widely used in medicinal chemistry for drug development .

Synthesis Analysis

• Functionalization of Preformed Pyrrolidine Rings : For instance, proline derivatives can be modified to introduce the desired substituents .

Molecular Structure Analysis

The molecular structure of 2-Chloro-N-(5-methyl-2-oxo-1-phenylpyrrolidin-3-yl)propanamide consists of a pyrrolidine ring with a chlorine atom and a phenyl group attached. The stereochemistry of carbons within the pyrrolidine ring significantly impacts its biological profile .

Chemical Reactions Analysis

• Functional Group Transformations : Modification of the oxo and amide groups .

Physical And Chemical Properties Analysis

• Spectroscopic Properties : Analyze its UV, IR, and NMR spectra .

Future Directions

• Pharmacokinetics and Pharmacodynamics : Explore its absorption, distribution, metabolism, and excretion properties .